Cas no 1004451-69-7 (3-(1,3-dioxaindan-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product name: 3-(1,3-dioxaindan-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1004451-69-7
• MF: C₁₇H₁₂N₂O₃
• MW: 292.289
• MDL: MFCD06739312
• CID: 3060475
• PubChem ID: 7176226

3-(1,3-dioxaindan-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzodioxol-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• 3-(1,3-dioxaindan-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• SCHEMBL11255810
• CS-0240857
• BBL040382
• 1004451-69-7
• EN300-230330
• 3-(1,3-benzodioxol-5-yl)-1-phenylpyrazole-4-carbaldehyde
• AKOS000314896
• C17H12N2O3
• 3-(2H-1,3-benzodioxol-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• 3-(2H-1,3-BENZODIOXOL-5-YL)-1-PHENYLPYRAZOLE-4-CARBALDEHYDE
• STK350266
• 3-(1,3-Dioxaindan-5-yl)-1-phenyl-1h-pyrazole-4-carbaldehyde
• 3-(BENZO[D][1,3]DIOXOL-5-YL)-1-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE
• Z381385632
• 3-Benzo[1,3]dioxol-5-yl-1-phenyl-1H-pyrazole-4-carbaldehyde
• 3-(1,3-Benzodioxol-5-yl)-1-phenyl-1H-pyrazole-4-carboxaldehyde
• DTXSID701178546
• EQB45169

• MDL： MFCD06739312
• Inchi： InChI=1S/C17H12N2O3/c20-10-13-9-19(14-4-2-1-3-5-14)18-17(13)12-6-7-15-16(8-12)22-11-21-15/h1-10H,11H2
• InChI Key： IVFWJLCVAHTFCT-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2C=C(C=O)C(=N2)C3=CC4=C(C=C3)OCO4

Computed Properties

• Exact Mass: 292.08479225Da
• Monoisotopic Mass: 292.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(1,3-dioxaindan-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 3-(1,3-dioxaindan-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 1004451-69-7)

The compound 3-(1,3-dioxaindan-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 1004451-69-7) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This pyrazole-carbaldehyde derivative is characterized by its 1,3-dioxaindane and phenyl substituents, which contribute to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceuticals, agrochemicals, and material science.

One of the key features of 3-(1,3-dioxaindan-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde is its versatility in synthetic chemistry. The presence of the aldehyde functional group makes it a valuable intermediate for further chemical modifications. This has led to its exploration in the development of novel heterocyclic compounds, which are often sought after in drug discovery and development. The compound's CAS No. 1004451-69-7 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific research.

In the context of current trends, the demand for sustainable chemistry and green synthesis has put a spotlight on compounds like 3-(1,3-dioxaindan-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde. Researchers are investigating eco-friendly methods to synthesize this molecule, aligning with global efforts to reduce environmental impact. Additionally, its potential role in biodegradable materials and renewable energy applications has sparked further interest, making it a topic of discussion in both academic and industrial circles.

The structural complexity of 3-(1,3-dioxaindan-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde also makes it a subject of computational chemistry studies. Advanced molecular modeling and quantum chemistry techniques are being employed to predict its reactivity and interactions with other molecules. This computational approach is particularly relevant in the era of AI-driven drug discovery, where speed and accuracy in predicting compound behavior are paramount.

Another area of interest is the compound's potential in catalysis. The pyrazole and aldehyde moieties may serve as ligands or catalysts in various chemical reactions, offering opportunities for innovation in industrial processes. This aligns with the broader trend of developing high-performance catalysts that can operate under mild conditions, reducing energy consumption and waste generation.

From a regulatory perspective, 3-(1,3-dioxaindan-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde is not classified as a hazardous substance, which simplifies its handling and transportation. This makes it an attractive option for researchers and manufacturers looking for safe yet effective chemical intermediates. Its CAS No. 1004451-69-7 is often referenced in safety data sheets and regulatory documents, ensuring compliance with international standards.

In summary, 3-(1,3-dioxaindan-5-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 1004451-69-7) is a multifaceted compound with promising applications across multiple industries. Its unique structure, combined with the growing demand for sustainable and efficient chemical solutions, positions it as a molecule of significant interest. As research continues to uncover its full potential, this compound is likely to remain a focal point in the scientific community for years to come.